Cas no 130912-06-0 (N-(4-acetamidophenyl)pyridine-3-carboxamide)

• Product Name: N-(4-acetamidophenyl)pyridine-3-carboxamide
• CAS No: 130912-06-0
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 6234126
• PubChem ID: 766053
• Update Time: 2025-06-15

N-(4-acetamidophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)pyridine-3-carboxamide
• 130912-06-0
• SR-01000394243-1
• Oprea1_351117
• N-(4-acetamidophenyl)nicotinamide
• Oprea1_292942
• F1472-0155
• SR-01000394243
• AB00109518-01
• Z27653887
• AKOS003452815

• Inchi： 1S/C14H13N3O2/c1-10(18)16-12-4-6-13(7-5-12)17-14(19)11-3-2-8-15-9-11/h2-9H,1H3,(H,16,18)(H,17,19)
• InChI Key： PBLLHHZLXPHQLR-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetamidophenyl)pyridine-3-carboxamide

Introduction to N-(4-acetamidophenyl)pyridine-3-carboxamide and Its Applications in Modern Chemical Biology

N-(4-acetamidophenyl)pyridine-3-carboxamide, a compound with the CAS number 130912-06-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The unique combination of a pyridine core and an acetamidophenyl substituent makes it a versatile scaffold for developing novel bioactive molecules.

The structural motif of N-(4-acetamidophenyl)pyridine-3-carboxamide is highly intriguing from a chemical perspective. The presence of both pyridine and acetamidophenyl groups provides multiple sites for functionalization, enabling the design of molecules with tailored biological activities. This flexibility has been exploited in recent years to create compounds with enhanced affinity and selectivity for specific biological targets.

In the realm of drug development, N-(4-acetamidophenyl)pyridine-3-carboxamide has been explored as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to modulate the activity of enzymes and receptors involved in various pathological processes. For instance, studies have shown that derivatives of this compound exhibit promising inhibitory effects on kinases, which are critical targets in oncology research. The ability to fine-tune the pharmacophore through structural modifications has made this scaffold particularly valuable for developing targeted therapies.

Recent advancements in computational chemistry have further enhanced the utility of N-(4-acetamidophenyl)pyridine-3-carboxamide in drug design. Molecular modeling techniques have been employed to predict the binding modes of this compound with its intended targets, allowing for rational optimization of its pharmacological properties. Such computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the discovery pipeline.

The synthesis of N-(4-acetamidophenyl)pyridine-3-carboxamide involves multi-step organic reactions that highlight the sophistication of modern synthetic methodologies. The process typically begins with the formation of a pyridine derivative, followed by functionalization at the 4-position with an acetamido group. Subsequent carboxylation at the 3-position completes the structure. This synthetic route exemplifies the precision and elegance of contemporary organic chemistry, enabling access to complex molecular architectures with high yields and purity.

One of the most compelling aspects of N-(4-acetamidophenyl)pyridine-3-carboxamide is its potential in therapeutic applications. Research has demonstrated its efficacy in preclinical models as an inhibitor of various disease-related pathways. For example, studies have indicated that this compound can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. Additionally, its ability to interact with specific protein targets has opened new avenues for treating neurological disorders, where precise molecular intervention is crucial.

The versatility of N-(4-acetamidophenyl)pyridine-3-carboxamide extends beyond its role as a drug intermediate. It has also been utilized as a building block for designing probes and reporters in biochemical assays. These probes are essential tools for understanding complex biological systems at the molecular level. By leveraging the unique properties of this compound, researchers can gain insights into cellular processes that were previously inaccessible.

In conclusion, N-(4-acetamidophenyl)pyridine-3-carboxamide (CAS number 130912-06-0) stands as a testament to the ingenuity and innovation prevalent in modern chemical biology. Its structural features, synthetic accessibility, and biological relevance make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in advancing medical science is bound to grow further.